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Introduction

Methionine, a sulfur-containing essential amino acid, is particularly susceptible to oxidation by
reactive oxygen species (ROS). This process leads to the formation of methionine sulfoxide
and, upon further oxidation, methionine sulfone.[1][2] Unlike the reversible oxidation to
methionine sulfoxide, the formation of methionine sulfone is a biologically irreversible
modification.[3] This property makes methionine sulfone a critical biomarker for severe
oxidative stress and has significant implications in the study of protein structure, function, and
degradation in various physiological and pathological states. This in-depth technical guide
provides a comprehensive overview of the chemical properties and stability of methionine
sulfone, complete with quantitative data, detailed experimental protocols, and visualizations to
support researchers in the fields of biochemistry, drug development, and analytical chemistry.

Chemical and Physical Properties

Methionine sulfone, systematically named (2S)-2-amino-4-methylsulfonylbutanoic acid, is the
fully oxidized derivative of L-methionine.[4] The presence of the sulfonyl group significantly
alters its physicochemical properties compared to its parent amino acid.

Structure and Formula

e Chemical Formula: CsH11NO4S[4]
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e Molecular Weight: 181.21 g/mol [4]

e |[UPAC Name: (2S)-2-amino-4-methylsulfonylbutanoic acid[4]

e CAS Number: 7314-32-1[4]

Tabulated Physical and Chemical Data

The following tables summarize the key quantitative data for L-methionine sulfone.

Property Value Reference(s)
Appearance White crystalline powder

_ . ~250-284 °C (with
Melting Point

decomposition)

Optical Rotation

[0]D2° = +12.7 £ 2° (c=2 in
H20)

[5]

Water Solubility

23.33 mg/mL (128.75 mM);
requires sonication for
dissolution. Another predicted

value is 43.9 g/L.

[6]

pKa (Predicted)

Carboxylic Acid: ~1.55, Amino
Group: ~8.69

[6]

Synthesis of Methionine Sulfone

Methionine sulfone is typically synthesized by the oxidation of L-methionine. A common and

effective method involves the use of strong oxidizing agents like performic acid or hydrogen

peroxide.

Experimental Protocol: Oxidation with Performic Acid

This protocol is adapted from methodologies used for the quantitative oxidation of sulfur-

containing amino acids for analytical purposes.[7]

Materials:
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e L-Methionine

e Formic acid (88%)

e Hydrogen peroxide (30%)
» Deionized water

» Rotary evaporator

e Lyophilizer

Procedure:

» Preparation of Performic Acid: In a clean, ice-chilled glass vessel, prepare performic acid by
mixing 9 volumes of formic acid with 1 volume of 30% hydrogen peroxide. Allow the mixture
to stand at room temperature for 1 hour, then cool to 0°C in an ice bath.

o Oxidation Reaction: Dissolve L-methionine in a minimal amount of deionized water. For each
10 mg of L-methionine, add 2 mL of the freshly prepared cold performic acid.

e |ncubation: Incubate the reaction mixture in an ice bath at 0°C for 4 hours.

e Quenching and Removal of Reagents: Dilute the reaction mixture with 20 volumes of cold
deionized water.

o Solvent Removal: Remove the solvent and excess reagents by rotary evaporation under
vacuum at a temperature not exceeding 40°C.

 Purification: The resulting solid can be further purified by recrystallization from water or by
lyophilization to obtain a fine white powder.

o Characterization: Confirm the identity and purity of the synthesized methionine sulfone
using technigues such as NMR, mass spectrometry, and HPLC.

Analytical Methodologies
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Accurate quantification of methionine sulfone is crucial for its role as a biomarker of oxidative
stress. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry
(MS) is the preferred method for its sensitive and specific detection.

Experimental Protocol: LC/MS Analysis of Methionine
Sulfone

The following protocol provides a detailed method for the separation and detection of
methionine sulfone using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with
mass spectrometry.

Instrumentation and Materials:

HPLC system with a mass spectrometer detector (e.g., Q-TOF or Triple Quadrupole)

Ascentis® Express HILIC column (10 cm x 3.0 mm |.D., 2.7 um particles) or equivalent

Mobile Phase A: Acetonitrile

Mobile Phase B: Water with 0.1% formic acid, pH adjusted to 3.5 with ammonium formate

Sample: Methionine sulfone standard or sample dissolved in 90:10 methanol:water
Procedure:

o Chromatographic Conditions:

[¢]

Column Temperature: 25 °C

Flow Rate: 0.4 mL/min

o

o

Mobile Phase Composition: Isocratic elution with 75% Mobile Phase A and 25% Mobile
Phase B

o

Injection Volume: 5 pL

e Mass Spectrometry Conditions:
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o lonization Mode: Positive Electrospray lonization (ESI+)

o Detection Mode: Total lon Chromatogram (TIC) and Selected lon Monitoring (SIM) for m/z
of methionine sulfone (182.05)

o Scan Range: m/z 150-300

e Sample Preparation:
o Prepare a stock solution of methionine sulfone standard at 1 mg/mL in deionized water.

o Prepare working standards by diluting the stock solution in 90:10 methanol:water to a final
concentration of 10 pg/mL.

o For biological samples, protein precipitation with a solvent like acetonitrile or methanol
may be necessary, followed by centrifugation and filtration of the supernatant.

Stability of Methionine Sulfone

A defining characteristic of methionine sulfone is its high stability under physiological
conditions and its resistance to biological reduction.

Chemical Stability

Methionine sulfone is a chemically stable compound. The sulfone group is resistant to further
oxidation and is not readily hydrolyzed. However, under extreme conditions of pH and
temperature, degradation may occur, though specific quantitative data on its degradation
kinetics are not extensively available in the literature.

Biological Stability and Irreversibility

In biological systems, the oxidation of methionine to methionine sulfoxide is a reversible
process, catalyzed by the enzyme family of methionine sulfoxide reductases (MsrA and MsrB).
[1] However, the subsequent oxidation of methionine sulfoxide to methionine sulfone is
considered an irreversible terminal oxidation step.[3][8] There are no known enzymatic
pathways in mammals capable of reducing methionine sulfone back to methionine sulfoxide
or methionine.[8] This biological irreversibility is a key reason why methionine sulfone serves
as a cumulative marker of oxidative damage.
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Biological Role and Signaling Pathways

While methionine and its reversible oxidation to methionine sulfoxide are increasingly
recognized as playing a role in redox signaling and the regulation of protein function,
methionine sulfone itself is not considered a direct signaling molecule. Its primary biological
significance lies in its status as an end-product of oxidative damage.

Methionine Metabolism and its Connection to Signaling

Methionine metabolism is intricately linked to several critical cellular signaling pathways,
including:

« mTOR Pathway: The mammalian target of rapamycin (nTOR) pathway, a central regulator of
cell growth and metabolism, is sensitive to methionine availability.[9][10]

 MAPK and NF-kB Pathways: Methionine metabolism and the cellular redox state, influenced
by the methionine-methionine sulfoxide cycle, can impact the activation of mitogen-activated
protein kinase (MAPK) and nuclear factor-kappa B (NF-kB) signaling pathways, which are
crucial in inflammatory responses.[11][12]

The accumulation of methionine sulfone in proteins is a hallmark of cellular damage and can
lead to loss of protein function, aggregation, and subsequent cellular dysfunction.

Visualizations

To aid in the understanding of the concepts discussed, the following diagrams have been
generated using Graphviz.

Methionine Oxidation Pathway
Oxidation (ROS) > Methionine Sulfoxide Further Oxidation (ROS) Methionine Sulfone
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Methionine Oxidation Pathway
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Experimental Workflow for Methionine Sulfone Analysis
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Analytical Workflow for Methionine Sulfone

Conclusion

Methionine sulfone is a stable, biologically irreversible oxidation product of methionine that
serves as a valuable biomarker for assessing cumulative oxidative stress. Its unique chemical
properties, particularly its high stability and distinct polarity compared to methionine and
methionine sulfoxide, allow for its reliable synthesis and quantification. The detailed protocols
and data presented in this guide are intended to equip researchers and drug development
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professionals with the necessary information to accurately study and understand the role of
methionine sulfone in biological systems and its implications for human health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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